molecular formula C8H7BrO3 B056793 3-Bromo-2-methoxybenzoic acid CAS No. 101084-39-3

3-Bromo-2-methoxybenzoic acid

Cat. No. B056793
CAS RN: 101084-39-3
M. Wt: 231.04 g/mol
InChI Key: PIBPHOFXQUUPTM-UHFFFAOYSA-N
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Description

3-Bromo-2-methoxybenzoic acid is a chemical compound with the molecular formula C8H7BrO3 . It has a molecular weight of 231.043 Da .


Molecular Structure Analysis

The molecular structure of 3-Bromo-2-methoxybenzoic acid consists of a benzene ring substituted with a bromo group, a methoxy group, and a carboxylic acid group . The exact positions of these substituents on the benzene ring can be determined by the compound’s name: the bromo group is on the 3rd carbon, the methoxy group is on the 2nd carbon, and the carboxylic acid group is on the 1st carbon .


Physical And Chemical Properties Analysis

3-Bromo-2-methoxybenzoic acid has a density of 1.6±0.1 g/cm3, a boiling point of 327.6±27.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.7 mmHg at 25°C . It has an enthalpy of vaporization of 60.2±3.0 kJ/mol and a flash point of 151.9±23.7 °C . The compound has a molar refractivity of 47.6±0.3 cm3 .

Scientific Research Applications

Proteomics Research

“3-Bromo-2-methoxybenzoic acid” is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used in the analysis and identification of proteins in a sample.

Preparation of Biologically Active Compounds

This compound is used in the preparation of various biologically active compounds . For example, it can be used to synthesize α-2 adrenoceptor agonists, Smoothened receptor antagonists, and HIV-1 entry inhibitors . These compounds have significant applications in medical and pharmaceutical research.

Synthesis of 4-(bromoacetyl)isoindolin-1-one and Isocoumarins

“3-Bromo-2-methoxybenzoic acid” can be used to synthesize 4-(bromoacetyl)isoindolin-1-one and isocoumarins . These compounds have various applications in organic chemistry and medicinal chemistry.

Safety and Hazards

3-Bromo-2-methoxybenzoic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and avoid getting the compound in eyes, on skin, or on clothing . It should be used only outdoors or in a well-ventilated area .

properties

IUPAC Name

3-bromo-2-methoxybenzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H7BrO3/c1-12-7-5(8(10)11)3-2-4-6(7)9/h2-4H,1H3,(H,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PIBPHOFXQUUPTM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=CC=C1Br)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H7BrO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20291594
Record name 3-bromo-2-methoxybenzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20291594
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

231.04 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

101084-39-3
Record name 3-bromo-2-methoxybenzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20291594
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-Bromo-2-methoxybenzoic acid
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URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is significant about the synthesis of 3-bromo-2-methoxybenzoic acid described in the research?

A1: While the specific details of the synthesis are not provided in the abstract, the research presents a "new synthesis" [, ] for 3-bromo-2-methoxybenzoic acid. This suggests that the described method offers advantages over previously established synthetic routes, potentially in terms of yield, cost-effectiveness, or reduced environmental impact.

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